Cas no 1298046-14-6 (8-Amino-1,4-dioxa-spiro[4.6]undecane-8-carboxylic acid)

• Product Name: 8-Amino-1,4-dioxa-spiro[4.6]undecane-8-carboxylic acid
• CAS No: 1298046-14-6
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 2115576
• Update Time: 2023-08-04

8-Amino-1,4-dioxa-spiro[4.6]undecane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-amino-1,4-Dioxaspiro[4.6]undecane-8-carboxylic acid
• MHZQYURAVYGEHW-UHFFFAOYSA-N
• 8-Amino-1,4-dioxa-spiro[4.6]undecane-8-carboxylic acid

• Inchi： 1S/C10H17NO4/c11-9(8(12)13)2-1-3-10(5-4-9)14-6-7-15-10/h1-7,11H2,(H,12,13)
• InChI Key： MHZQYURAVYGEHW-UHFFFAOYSA-N
• SMILES： O1CCOC21CCCC(C(=O)O)(CC2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Topological Polar Surface Area: 81.8